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Compound of Interest

Compound Name: EPI-506

Cat. No.: B1574327

For Immediate Implementation: This document provides crucial safety and logistical guidance
for the proper disposal of EPI-506 (ralaniten acetate), a potent, biologically active antiandrogen
compound. Adherence to these procedures is essential to ensure personnel safety and
environmental compliance.

EPI-506, a chlorinated derivative of bisphenol A, targets the N-terminal domain of the androgen
receptor.[1] Due to its biological activity, all waste containing this compound must be treated as
hazardous chemical waste. The following procedures outline the necessary steps for the safe
handling and disposal of EPI-506 in a laboratory setting.

Quantitative Data Summary

No specific quantitative disposal limits for EPI-506 have been established by regulatory
agencies. Therefore, all materials contaminated with EPI-506 should be considered hazardous
waste, regardless of concentration.
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Data Point Value Source

General best practices for
Regulated Status Hazardous Chemical Waste potent, biologically active, and

chlorinated compounds.

Handle with appropriate
Recommended Exposure

Limit Not Established personal protective equipment
imits

in a designated area.

Assume environmental release
Environmental Fate Data Not Available is harmful and must be

prevented.

Experimental Protocol: Step-by-Step Disposal of
EPI-506

This protocol details the mandatory procedures for the disposal of solid EPI-506, solutions
containing EPI-506, and contaminated laboratory consumables.

1. Waste Segregation and Collection:
e Solid Waste:

o Collect all unused or expired solid EPI-506 in its original container or a clearly labeled,
sealed, and chemically resistant container.

o Label the container as "Hazardous Waste: EPI-506 (Ralaniten Acetate), Solid".
e Liquid Waste:

o Collect all solutions containing EPI-506 in a dedicated, sealed, and leak-proof container
made of compatible material (e.g., glass or polyethylene).

o Do not mix with other solvent waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) department.
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o Label the container as "Hazardous Waste: EPI-506 (Ralaniten Acetate) in [Solvent
Name]".

Contaminated Consumables:

o Place all items that have come into direct contact with EPI-506 (e.g., pipette tips, gloves,
bench paper, vials) into a dedicated, clearly labeled, and sealed hazardous waste bag or
container.

o Label the container as "Hazardous Waste: EPI-506 Contaminated Materials".
. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling EPI-506 waste, including:

o

Nitrile gloves (double gloving is recommended).

[¢]

Safety glasses with side shields or chemical splash goggles.

A lab coat.

o

[e]

Work in a well-ventilated area, preferably a chemical fume hood.
. Decontamination:
Decontaminate all surfaces and equipment that may have come into contact with EPI-506.

Use a suitable decontamination solution as recommended by your institution's EHS
department (e.g., a solution of detergent and water, followed by a solvent rinse known to
dissolve EPI-506, such as DMSO).

Collect all decontamination materials (e.g., wipes) as contaminated waste.
. Storage and Disposal:

Store all EPI-506 waste containers in a designated, secure, and well-ventilated hazardous
waste accumulation area.

Ensure containers are properly sealed and labeled.
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» Arrange for pickup and disposal by your institution's certified hazardous waste management
provider. Do not dispose of EPI-506 down the drain or in regular trash.
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Caption: Workflow for the proper disposal of EPI-506 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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